Cas no 325987-95-9 (N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide)

• Product Name: N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide
• CAS No: 325987-95-9
• MF: C₁₃H₉N₃O₃S₂
• MW: 319.358859777451
• CID: 6602129
• PubChem ID: 959111
• Update Time: 2025-06-09

N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide
• AKOS001283480
• 325987-95-9
• starbld0007246
• CCG-318492
• N-(4-methylbenzo[d]thiazol-2-yl)-5-nitrothiophene-2-carboxamide
• F0098-0412
• Z29809510

• Inchi： 1S/C13H9N3O3S2/c1-7-3-2-4-8-11(7)14-13(21-8)15-12(17)9-5-6-10(20-9)16(18)19/h2-6H,1H3,(H,14,15,17)
• InChI Key： SHDKEVUEPAUFKS-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=C([N+](=O)[O-])S2)=O)=NC2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 319.00853350g/mol
• Monoisotopic Mass: 319.00853350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide

Comprehensive Overview of N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide (CAS No. 325987-95-9)

N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide, with the CAS number 325987-95-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both nitrothiophene and benzothiazole moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, researchers have focused on the potential of N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide as a pharmacophore due to its unique structural features. The nitro group and the carboxamide linkage contribute to its ability to interact with various biological targets, making it a subject of interest in the development of novel therapeutic agents. Its CAS number 325987-95-9 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

The compound's benzothiazole core is particularly noteworthy, as this heterocyclic scaffold is prevalent in many FDA-approved drugs. For instance, benzothiazole derivatives have demonstrated anti-inflammatory, antimicrobial, and anticancer properties. The integration of a 5-nitrothiophene moiety further enhances its electronic properties, which could be leveraged in the design of small-molecule inhibitors or fluorescent probes for diagnostic applications.

From a synthetic chemistry perspective, N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide exemplifies the growing trend of combining multiple heterocyclic systems to achieve desired pharmacological outcomes. Researchers often inquire about its synthesis route, solubility, and stability under various conditions, highlighting the need for detailed characterization data. Its CAS number 325987-95-9 serves as a critical identifier for accessing such information in chemical repositories.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the development of organic semiconductors and photovoltaic materials. The nitrothiophene component contributes to its electron-withdrawing properties, which are essential for tuning the electronic behavior of conjugated systems. This dual applicability in life sciences and advanced materials underscores its versatility and broad appeal.

Environmental and sustainability considerations are also increasingly relevant in the context of chemical research. Scientists are exploring greener synthesis methods for compounds like N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide, aiming to reduce waste and energy consumption. The compound's biodegradability and eco-toxicity profile are areas of active investigation, aligning with the global push toward green chemistry.

In summary, N-(4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide (CAS number 325987-95-9) represents a compelling example of how heterocyclic chemistry continues to drive innovation across multiple disciplines. Its structural complexity and functional diversity make it a valuable subject for ongoing research, with implications for both healthcare and technology. As interest in this compound grows, so does the need for comprehensive studies to unlock its full potential.